Cas no 904817-54-5 (5-Isoxazolecarboxylicacid, 3-(3-hydroxyphenyl)-, methyl ester)

• Product Name: 5-Isoxazolecarboxylicacid, 3-(3-hydroxyphenyl)-, methyl ester
• CAS No: 904817-54-5
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD06245568
• CID: 797742
• PubChem ID: 2771850
• Update Time: 2025-09-22

5-Isoxazolecarboxylicacid, 3-(3-hydroxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid, 3-(3-hydroxyphenyl)-, methyl ester
• 3-(3-HYDROXY-PHENYL)-ISOXAZOLE-5-CARBOXYLIC ACID METHYL ESTER
• METHYL 3-(3-HYDROXYPHENYL)-1,2-ISOXAZOLE-5-CARBOXYLATE
• methyl 3-(3-hydroxyphenyl)-1,2-oxazole-5-carboxylate
• GL-0310
• 904817-54-5
• SCHEMBL20507127
• MFCD06245568
• AKOS005257408
• DTXSID50378125
• methyl 3-(3-hydroxyphenyl)isoxazole-5-carboxylate
• 3-(3-hydroxy-phenyl)-isoxazole-5-carboxylic acid methyl ester, AldrichCPR

• MDL： MFCD06245568
• Inchi： 1S/C11H9NO4/c1-15-11(14)10-6-9(12-16-10)7-3-2-4-8(13)5-7/h2-6,13H,1H3
• InChI Key： HAKTXBBLPRCPDI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(C2C=CC=C(C=2)O)=N1

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 451.1°Cat760mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.571
• PSA: 72.56000
• LogP: 1.83380
• Sensitiveness: Light Sensitive

5-Isoxazolecarboxylicacid, 3-(3-hydroxyphenyl)-, methyl ester Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids